Cas no 2171218-30-5 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171218-30-5
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6281437
• PubChem ID: 165516682
• Update Time: 2025-06-11

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• EN300-1502378
• 2171218-30-5

• Inchi： 1S/C22H24N2O5/c1-2-19(21(26)27)24-20(25)11-12-23-22(28)29-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)/t19-/m0/s1
• InChI Key： SYRDCNMZSLLZMD-IBGZPJMESA-N
• SMILES： O(C(NCCC(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic Acid (CAS No. 2171218-30-5)

Compound with the CAS number 2171218-30-5 and the product name (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a fluorene moiety and an amide functional group in its molecular structure suggests a high degree of specificity and reactivity, making it a valuable candidate for further research and development.

The molecular structure of this compound is characterized by a chiral center at the (2S) position, which is a critical factor in determining its biological activity. Chiral compounds often exhibit distinct pharmacological properties compared to their racemic counterparts, making them highly sought after in drug discovery. The fluorene ring, known for its stability and luminescent properties, adds an additional layer of complexity to this molecule, potentially enhancing its interaction with biological targets.

In recent years, there has been a growing interest in the development of novel amino acid derivatives as pharmacological agents. These derivatives often serve as key intermediates in the synthesis of more complex molecules, including peptidomimetics and protease inhibitors. The amide bond in the structure of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid provides a stable framework for further functionalization, allowing for the creation of diverse chemical libraries.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may have therapeutic effects on neurological disorders, cancer, and inflammatory conditions. The fluorene moiety has been shown to enhance drug delivery systems, while the amide group can interact with biological receptors in a highly specific manner. These properties make it an attractive candidate for further investigation.

The synthesis of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protective groups is essential to prevent unwanted side reactions, particularly during the introduction of the fluorene and amide functionalities. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are employed to achieve the desired enantiomeric purity.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers optimize its pharmacological properties. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information.

The potential applications of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in diagnostic imaging and as a tool compound in biochemical research. The ability to label this molecule with fluorescent tags allows researchers to track its interactions within living cells, providing valuable insights into cellular processes.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171218-30-5) is a promising compound with significant potential in various fields of medicine and biotechnology. Its unique structural features and biological activity make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications in treating human diseases and advancing scientific knowledge.